[1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol

• IUPAC Name: [1-[(2,4-difluorophenyl)methyl]imidazol-2-yl]methanol
• InChI: InChI=1S/C11H10F2N2O/c12-9-2-1-8(10(13)5-9)6-15-4-3-14-11(15)7-16/h1-5,16H,6-7H2
• InChI Key: TVCXVMCDNAOGJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CN2C=CN=C2CO
• Molecular Formula: C11H10F2N2O
• Molecular Weight: 224.21 g/mol

Description

[1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol is a chemical compound that has been widely used in scientific research for its unique properties. This compound is known for its ability to selectively bind to certain receptors in the body, making it an important tool for studying biochemical and physiological processes.

Mechanism of Action

The mechanism of action of [1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol involves its selective binding to certain GPCRs, leading to the activation or inhibition of downstream signaling pathways. This can result in a wide range of biochemical and physiological effects, depending on the specific receptor targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol can vary depending on the specific receptor targeted. Some of the effects that have been observed include changes in intracellular calcium levels, activation of protein kinase pathways, and modulation of neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol in lab experiments is its ability to selectively bind to certain GPCRs, allowing for the study of specific signaling pathways. However, one limitation of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research involving [1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol. One area of interest is the development of new compounds with improved selectivity and potency for specific GPCRs. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and how it can be used to study various physiological processes.

Synthesis Methods

The synthesis of [1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol can be achieved through a multi-step process involving the reaction of various chemicals. One such method involves the reaction of 2,4-difluorobenzaldehyde with imidazole, followed by reduction with sodium borohydride.

Scientific Research Applications

[1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol has been used in a wide range of scientific research applications, including the study of G protein-coupled receptors (GPCRs). GPCRs are a class of cell surface receptors that play a crucial role in many physiological processes, and [1-[(2,4-Difluorophenyl)methyl]imidazol-2-yl]methanol has been shown to selectively bind to certain GPCRs, making it a valuable tool for studying their function.